Cas no 667938-13-8 (1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]-)

1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]- structure
667938-13-8 structure
Product Name:1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]-
CAS No:667938-13-8
MF:C22H16N2S2
MW:372.505842208862
CID:395758
PubChem ID:59638860
Update Time:2025-04-19

1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 3,6-bis[(4-methylphenyl)thio]-
    • 3,6-bis[(4-methylphenyl)sulfanyl]benzene-1,2-dicarbonitrile
    • 3,6-Bis(4'-methylphenylthio) phthalonitrile
    • 667938-13-8
    • SCHEMBL5074845
    • WNFABWTVUQWATM-UHFFFAOYSA-N
    • DTXSID20732553
    • Inchi: 1S/C22H16N2S2/c1-15-3-7-17(8-4-15)25-21-11-12-22(20(14-24)19(21)13-23)26-18-9-5-16(2)6-10-18/h3-12H,1-2H3
    • InChI Key: WNFABWTVUQWATM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C1C=CC(=C(C#N)C=1C#N)SC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 372.07568
  • Monoisotopic Mass: 372.07549087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 98.2Ų

Experimental Properties

  • PSA: 47.58
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